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Cat. No.: B080366

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[4-(4-aminophenoxy)phenyl]sulfone is an aromatic diamine monomer that is a key
component in the synthesis of high-performance polymers, particularly polyimides. Its rigid
structure, conferred by the diphenyl sulfone group, and the reactive amine functionalities make
it a valuable building block for materials with exceptional thermal stability, mechanical strength,
and chemical resistance. This guide provides a comprehensive overview of its nomenclature,
chemical and physical properties, synthesis, and applications, with a focus on data relevant to
research and development.

Nomenclature and Alternate Names

Bis[4-(4-aminophenoxy)phenyl]sulfone is known by a variety of synonyms and trade names
in scientific literature and commercial contexts. A comprehensive list is provided in Table 1 for
easy reference.

Table 1: Alternate Names and Identifiers for Bis[4-(4-aminophenoxy)phenyl]sulfone

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b080366?utm_src=pdf-interest
https://www.benchchem.com/product/b080366?utm_src=pdf-body
https://www.benchchem.com/product/b080366?utm_src=pdf-body
https://www.benchchem.com/product/b080366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Type Namel/ldentifier
4-[4-[4-(4-

IUPAC Name aminophenoxy)phenyl]sulfonylphenoxy]aniline[1
]

CAS Number 13080-89-2

Common Synonyms 4,4'-Bis(4-aminophenoxy)diphenyl sulfone

Benzenamine, 4,4'-[sulfonylbis(4,1-

phenyleneoxy)]bis-[1]

4,4'-(Sulfonylbis(4,1-

phenyleneoxy))bis(benzenamine)[1]

Abbreviations BAPS
Other Identifiers APPS compound[1]
PR45R88ZGBJ[1]

DTXSID1065344[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bis[4-(4-
aminophenoxy)phenyl]sulfone is presented in Table 2. This data is crucial for its application
in polymer synthesis and for analytical characterization.

Table 2: Chemical and Physical Properties of Bis[4-(4-aminophenoxy)phenyl]sulfone
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Property Value

Molecular Formula C24H20N204S[1]

Molecular Weight 432.5 g/mol [1]

Appearance White to light yellow crystalline powder
Melting Point 194-197 °C

Purity (by HPLC) >98.0%

Soluble in aprotic polar solvents like N-
Solubility methylpyrrolidone (NMP) and
dimethylacetamide (DMAC)

Experimental Protocols
Synthesis of High-Purity Bis[4-(4-
aminophenoxy)phenyl]sulfone

A common and effective method for the synthesis of high-purity Bis[4-(4-
aminophenoxy)phenyl]sulfone involves the nucleophilic aromatic substitution reaction
between p-aminophenol and 4,4'-dihalodiphenyl sulfone in the presence of an alkali metal
hydroxide and a polar aprotic solvent.[2]

Materials:

p-Aminophenol

e 4,4'-Dichlorodiphenyl! sulfone

e Potassium hydroxide (or other alkali metal hydroxide)

e N-methylpyrrolidone (NMP)

e Toluene

e Methanol
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o Water
Procedure:[2]

 In areaction vessel equipped with a stirrer, thermometer, and a distillation setup, a mixture of
p-aminophenol, potassium hydroxide, and toluene in N-methylpyrrolidone is heated to
azeotropically remove the water formed during the reaction.

¢ Once the formation of the potassium salt of p-aminophenol is complete (indicated by the
cessation of water removal), the toluene is distilled off.

¢ A solution of 4,4'-dichlorodiphenyl sulfone in NMP is then added to the reaction mixture.

e The reaction temperature is raised to and maintained at approximately 170°C for several
hours to allow the nucleophilic substitution to proceed to completion.

 After the reaction is complete, the mixture is cooled down.
e The product is precipitated by the addition of a water/methanol mixture.

» The precipitated Bis[4-(4-aminophenoxy)phenyl]sulfone is then collected by filtration,
washed with water and methanol to remove impurities, and dried under vacuum.
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Synthesis Workflow
4,4-Dichlorodipheny! .
sulfone in NMP after azeotropic
distillation
NMP/Toluene
p-Aminophenol

aReactionVesseI after cooling (szzzfllrrle‘c‘;ﬁgzol) Filtration Bis[4-(4-aminophenoxy)phenyl]sulfone

Click to download full resolution via product page

A flowchart illustrating the synthesis of Bis[4-(4-aminophenoxy)phenyl]sulfone.

Analytical Characterization

The purity and identity of the synthesized Bis[4-(4-aminophenoxy)phenyl]sulfone can be
confirmed using various analytical techniques.

e High-Performance Liquid Chromatography (HPLC): A standard method for assessing the
purity of the compound. A typical mobile phase would consist of a gradient of acetonitrile and
water on a C18 column, with UV detection.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the chemical structure of the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis can identify the characteristic
functional groups present in the molecule, such as N-H stretching of the amine groups, C-O-
C stretching of the ether linkages, and S=0 stretching of the sulfone group.
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e Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) is used to determine the
thermal stability and decomposition temperature of the compound. Differential Scanning
Calorimetry (DSC) is employed to determine the melting point and other thermal transitions.

Applications

The primary application of Bis[4-(4-aminophenoxy)phenyl]sulfone is as a monomer in the
synthesis of high-performance polymers, particularly polyimides. These polymers find use in
demanding applications where high thermal and chemical stability are required.

Applications Overview

Bis[4-(4-aminophenoxy)phenyl]sulfone
B

APS)
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Logical relationships of BAPS applications.

Signaling Pathway Involvement

Currently, there is no readily available scientific literature that documents the direct involvement
of Bis[4-(4-aminophenoxy)phenyl]sulfone in specific biological signaling pathways. Its
primary area of research and application has been in materials science rather than
pharmacology or drug development.
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Conclusion

Bis[4-(4-aminophenoxy)phenyl]sulfone is a crucial diamine monomer for the production of
advanced polymeric materials. Its well-defined synthesis and robust properties make it a
compound of significant interest for materials scientists and engineers. While its direct
application in drug development has not been established, the synthesis and characterization
techniques detailed in this guide are fundamental and broadly applicable in chemical and
pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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